17-acetoxyjolkinolide B
Overview
Description
17-acetoxyjolkinolide B is a natural product found in Euphorbia fischeriana with data available.
Scientific Research Applications
Cytotoxic Activity and Anti-Cancer Properties
17-Acetoxyjolkinolide B, isolated from Euphorbia fischeriana, has demonstrated potent cytotoxic activity against various cancer cells. This compound showed significant cytotoxicity to Ramos B cells, suggesting potential as an anti-cancer agent (Wang et al., 2006). Additionally, it has shown varying degrees of growth inhibition against breast cancer cell lines, providing insights into its role in anti-breast cancer drug development (Chen et al., 2022).
Apoptosis Induction in Tumor Cells
17-Acetoxyjolkinolide B has been identified as a novel inhibitor of the IκB kinase (IKK) pathway, effectively inducing apoptosis in tumor cells. This suggests its potential as an anticancer drug candidate, given its specific interaction mechanism with IKK and ability to trigger apoptosis (Yan et al., 2008).
Anti-Inflammatory Effects
A derivative of 17-hydroxy-jolkinolide B, known as HJB-1, has shown effective anti-inflammatory effects in LPS-stimulated mouse peritoneal macrophages. This compound inhibited the release of TNF-α, IL-1β, and IL-6, suggesting its potential in the treatment of inflammation-related diseases (Pan et al., 2014).
Impact on Proliferation and Apoptosis of Cancer Cells
17-Hydroxy-jolkinolide B was found to inhibit the growth of U251 cells and induce apoptosis. The mechanism might be mediated through mitochondrial pathways, which adds to the understanding of its potential therapeutic applications (Ji-cheng, 2012).
Insecticidal and Feeding Deterrent Properties
17-Hydroxyjolkinolide B, along with other compounds from Euphorbia fischeriana, showed significant feeding deterrent activity against grain storage insects. This points to its potential application in agricultural pest management (Geng et al., 2011).
properties
Product Name |
17-acetoxyjolkinolide B |
|---|---|
Molecular Formula |
C22H28O6 |
Molecular Weight |
388.5 g/mol |
IUPAC Name |
[(1S,3R,8R,10R,11R,12R,17R)-12,16,16-trimethyl-6-oxo-2,7,9-trioxahexacyclo[9.8.0.01,3.04,8.08,10.012,17]nonadec-4-en-5-yl]methyl acetate |
InChI |
InChI=1S/C22H28O6/c1-11(23)25-10-12-14-16-21(26-16)9-6-13-19(2,3)7-5-8-20(13,4)15(21)17-22(14,27-17)28-18(12)24/h13,15-17H,5-10H2,1-4H3/t13-,15+,16-,17-,20-,21+,22-/m1/s1 |
InChI Key |
GYXLGRPTVRBMFK-OVURXTQHSA-N |
Isomeric SMILES |
CC(=O)OCC1=C2[C@@H]3[C@]4(O3)CC[C@H]5[C@]([C@@H]4[C@@H]6[C@]2(O6)OC1=O)(CCCC5(C)C)C |
Canonical SMILES |
CC(=O)OCC1=C2C3C4(O3)CCC5C(CCCC5(C4C6C2(O6)OC1=O)C)(C)C |
synonyms |
17-acetoxyjolkinolide B 17-AJB cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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